![molecular formula C8H12N2O2S B3249166 [4-(Aminomethyl)phenyl]methanesulfonamide CAS No. 191868-55-0](/img/structure/B3249166.png)
[4-(Aminomethyl)phenyl]methanesulfonamide
Overview
Description
“[4-(Aminomethyl)phenyl]methanesulfonamide” is a chemical compound with the molecular formula C8H12N2O2S . It is also known as "Benzenemethanesulfonamide, 4-(aminomethyl)-" . The compound has a molecular weight of 200.26 .
Molecular Structure Analysis
The InChI code for “[4-(Aminomethyl)phenyl]methanesulfonamide” is1S/C8H12N2O2S/c9-5-7-1-3-8(4-2-7)6-13(10,11)12/h1-4H,5-6,9H2,(H2,10,11,12) . This indicates the presence of an aminomethyl group attached to a phenyl ring, which is further connected to a methanesulfonamide group . Physical And Chemical Properties Analysis
“[4-(Aminomethyl)phenyl]methanesulfonamide” is a powder with a melting point of 160-162°C . The compound is stable at room temperature .Scientific Research Applications
COX-2 Inhibition
"[4-(Aminomethyl)phenyl]methanesulfonamide" derivatives have been studied for their effectiveness as COX-2 inhibitors. One study highlighted that when the methanesulfonamide group is positioned at the 4-position of the C-5 phenyl ring of 1,5-diarylpyrazole, it results in potent and selective COX-2 inhibitors, with IC50 values as low as 30 nM (Singh et al., 2004).
Crystal Structure Analysis
Research has been conducted on the crystal structures of various derivatives of "[4-(Aminomethyl)phenyl]methanesulfonamide," such as nimesulidetriazole derivatives. The study analyzed the nature of intermolecular interactions through Hirshfeld surfaces and 2D fingerprint plots (Dey et al., 2015).
Microbial Reduction Applications
The compound has been used as an intermediate in the microbial reduction process for synthesizing certain pharmaceutical agents, like beta-receptor antagonists (Patel et al., 1993).
Synthesis and Characterization
The synthesis and characterization of "[4-(Aminomethyl)phenyl]methanesulfonamide" derivatives have been an area of study, with one example being the synthesis via Sonogashira cross-coupling and characterization through various spectroscopic techniques (Durgadas et al., 2012).
Nucleophilic Substitution Studies
Studies have explored the reactivity of derivatives in nucleophilic substitutions. For instance, 1,1,1-Trifluoro-N-[oxido(phenyl)(trifluoromethyl)-λ4-sulfanylidene]methanesulfonamide was found to react with carbanions, showcasing the potential for further exploration in sulfur-based electron-withdrawing groups (Lemek et al., 2008).
Corrosion Inhibition
Quinoxalinyl-dihydropyrazolyl-phenyl-methanesulfonamides, derivatives of "[4-(Aminomethyl)phenyl]methanesulfonamide," have been investigated for their role in inhibiting mild steel corrosion, with studies indicating mixed-type inhibition (Olasunkanmi et al., 2016).
Mechanism of Action
The mechanism of action of “[4-(Aminomethyl)phenyl]methanesulfonamide” is not specified in the retrieved data. It’s worth noting that sulfonamides are often used in medicinal chemistry due to their ability to inhibit bacterial growth by acting as competitive inhibitors of p-aminobenzoic acid in the folic acid metabolism cycle .
Safety and Hazards
properties
IUPAC Name |
[4-(aminomethyl)phenyl]methanesulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H12N2O2S/c9-5-7-1-3-8(4-2-7)6-13(10,11)12/h1-4H,5-6,9H2,(H2,10,11,12) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
NBYQWCMTKNOMBS-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1CN)CS(=O)(=O)N |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H12N2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID201277080 |
Source
|
| Record name | 4-(Aminomethyl)benzenemethanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201277080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
200.26 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
191868-55-0 |
Source
|
| Record name | 4-(Aminomethyl)benzenemethanesulfonamide | |
| Source | CAS Common Chemistry | |
| URL | https://commonchemistry.cas.org/detail?cas_rn=191868-55-0 | |
| Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
| Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
| Record name | 4-(Aminomethyl)benzenemethanesulfonamide | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID201277080 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | [4-(aminomethyl)phenyl]methanesulfonamide | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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